Cas no 136817-00-0 (1-Piperazinecarboxylic acid, 4-(2-nitrophenyl)-, 2-methylpropyl ester)

1-Piperazinecarboxylic acid, 4-(2-nitrophenyl)-, 2-methylpropyl ester structure
136817-00-0 structure
Product Name:1-Piperazinecarboxylic acid, 4-(2-nitrophenyl)-, 2-methylpropyl ester
CAS No:136817-00-0
MF:C15H21N3O4
MW:307.344943761826
CID:1241425
Update Time:2024-08-04

1-Piperazinecarboxylic acid, 4-(2-nitrophenyl)-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylic acid, 4-(2-nitrophenyl)-, 2-methylpropyl ester
    • Inchi: 1S/C15H21N3O4/c1-12(2)11-22-15(19)17-9-7-16(8-10-17)13-5-3-4-6-14(13)18(20)21/h3-6,12H,7-11H2,1-2H3
    • InChI Key: YZLPTEXLEHOSCR-UHFFFAOYSA-N
    • SMILES: N1(C(OCC(C)C)=O)CCN(C2=CC=CC=C2[N+]([O-])=O)CC1

Computed Properties

  • Exact Mass: 307.15333

Experimental Properties

  • Density: 1.219±0.06 g/cm3(Predicted)
  • Boiling Point: 443.6±40.0 °C(Predicted)
  • PSA: 75.92
  • pka: 1.26±0.10(Predicted)
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